Cas no 2229413-67-4 (2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one
• CAS No: 2229413-67-4
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• CID: 6240859
• PubChem ID: 165633883
• Update Time: 2025-05-20

2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one
• 2229413-67-4
• EN300-1949460

• Inchi： 1S/C7H6F2N2O/c1-4-2-11-5(3-10-4)6(12)7(8)9/h2-3,7H,1H3
• InChI Key： JDHOIRDZGLFMPE-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC(C)=CN=1)=O)F

Computed Properties

• Exact Mass: 172.04481914g/mol
• Monoisotopic Mass: 172.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.8Ų

Additional information on 2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one

Introduction to 2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one (CAS No. 2229413-67-4)

2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one, identified by the CAS number 2229413-67-4, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one, particularly the presence of fluorine atoms and a methyl-substituted pyrazine ring, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug discovery.

The introduction of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry due to the ability of fluorine to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In the case of 2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one, the electron-withdrawing nature of fluorine atoms can enhance the reactivity and electronic properties of the molecule, potentially influencing its interactions with biological targets. This has led to increased interest in fluorinated pyrazines as building blocks for novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural and functional properties of fluorinated pyrazines. Studies have demonstrated that the presence of fluorine atoms can lead to improved binding affinities and selectivity when interacting with biological macromolecules such as enzymes and receptors. For instance, computational studies on analogs of 2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one have revealed that fluorine substitution can enhance the potency and reduce off-target effects, making this class of compounds attractive for drug development.

The pyrazine core in 2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methyl group at the 5-position of the pyrazine ring further influences the electronic distribution and steric environment of the molecule, potentially affecting its biological interactions. Researchers have been exploring various derivatives of pyrazines to identify new pharmacophores that could lead to more effective therapeutic interventions.

In vitro studies have shown that 2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one exhibits promising activity against certain cancer cell lines. The fluorinated pyrazine moiety appears to disrupt critical biological pathways by interfering with enzyme function or receptor binding. For example, preliminary data suggest that this compound may inhibit kinases involved in tumor proliferation and survival. These findings align with broader trends in oncology research, where fluorinated heterocycles are being increasingly utilized to develop targeted therapies.

The synthesis of 2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired molecular framework efficiently. The use of modern techniques such as flow chemistry has also contributed to improving scalability and reproducibility in the synthesis process.

One of the key challenges in working with fluorinated compounds is their potential reactivity under certain conditions. However, recent developments in synthetic chemistry have provided innovative solutions to mitigate these issues. For instance, protecting group strategies have been refined to ensure regioselective functionalization while maintaining overall molecular integrity. These advancements have enabled chemists to access complex fluorinated structures like 2,2-difluoro-1-(5-methylpyrazin-2-yl)ethan-1-one with greater ease than ever before.

The pharmacological evaluation of CAS No 2229413-67-4 is ongoing, with researchers focusing on elucidating its mechanism of action and identifying potential therapeutic applications. Preclinical studies are being conducted to assess its efficacy in animal models and explore its safety profile. The results from these studies will provide valuable insights into whether this compound can transition into clinical development for specific indications.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been particularly useful in predicting how 2,2-difluoro-1-(5-methylpyrazin-2-y]ethan-l-one interacts with target proteins. These simulations help identify key binding pockets and optimize molecular structure for improved affinity. By integrating experimental data with computational predictions, researchers can accelerate the process of identifying lead compounds for further development.

The future prospects for CAS No 2229413_67_4 are promising given its unique structural features and potential biological activities. As more data becomes available from both synthetic chemistry and pharmacological studies, it is likely that this compound will play an increasingly important role in medicinal research. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide.